N-(3,4-difluorophenyl)-2-(3,4-dimethylphenoxy)acetamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-(3,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C16H15F2NO2/c1-10-3-5-13(7-11(10)2)21-9-16(20)19-12-4-6-14(17)15(18)8-12/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key: KBANAESDDAHNAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=CC(=C(C=C2)F)F)C
• Molecular Formula: C16H15F2NO2
• Molecular Weight: 291.29 g/mol

Description

Synthesis Analysis

The synthesis of related acetamide compounds involves multiple steps, including reactions with specific reagents under controlled conditions. A common approach for synthesizing similar compounds includes stirring a compound with specific reactants in dry dichloromethane, followed by the addition of reagents like lutidine and TBTU in cooled conditions. The product is then recrystallized and elucidated through spectroscopic techniques (Sharma et al., 2018).

Molecular Structure Analysis

The molecular structure of acetamide derivatives is often determined using X-ray crystallography, revealing specific conformations and hydrogen bonding patterns. For example, N-(3,4-Dimethylphenyl)acetamide exhibits a syn conformation to the 3-methyl substituent, with molecules linked into infinite chains through N—H⋯O hydrogen bonding (Gowda et al., 2007).

Chemical Reactions and Properties

Chemical reactions involving acetamide derivatives can lead to the formation of various structural motifs, as observed in reactions leading to compounds with anticonvulsant activity or enhancements to existing molecules. These reactions often involve modifications to the acetamide group or the aromatic system (Pękala et al., 2011).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystalline structure, are crucial for understanding their behavior in different environments. The crystalline structure, in particular, can be determined through X-ray diffraction studies, providing insight into the compound's stability and potential for intermolecular interactions (Praveen et al., 2013).

Chemical Properties Analysis

The chemical properties of acetamide derivatives, including reactivity, stability, and interaction with biological molecules, are essential for their potential applications. These properties are influenced by the compound's structure, particularly the positioning of substituents on the aromatic rings and the nature of the acetamide linkage. Detailed studies on related compounds provide insights into how structural variations affect these properties (Arjunan et al., 2012).